BDC2.5 Mimotope

• Molecular Formula: C58H85N19O14S
• Molecular Weight: 1304.5 g/mol
• InChI: InChI=1S/C58H85N19O14S/c1-7-29(2)46(76-54(87)44-15-11-18-77(44)56(89)43(22-35-26-63-28-67-35)75-53(86)41(72-47(80)30(3)59)21-34-25-62-27-66-34)55(88)74-40(20-33-24-65-37-13-9-8-12-36(33)37)51(84)68-31(4)48(81)70-38(14-10-17-64-58(60)61)49(82)71-39(16-19-92-6)50(83)73-42(23-45(78)79)52(85)69-32(5)57(90)91/h8-9,12-13,24-32,38-44,46,65H,7,10-11,14-23,59H2,1-6H3,(H,62,66)(H,63,67)(H,68,84)(H,69,85)(H,70,81)(H,71,82)(H,72,80)(H,73,83)(H,74,88)(H,75,86)(H,76,87)(H,78,79)(H,90,91)(H4,60,61,64)/t29-,30-,31-,32-,38-,39-,40-,41-,42-,43-,44-,46-/m0/s1
• InChIKey: WPVQLAUYKNVPOA-DLLRNVQVSA-N

BDC2.5 Mimotope Peptides for Autoimmune Diabetes Research: Selection and Procurement Guide

BDC2.5 mimotope peptides are synthetic, agonistic ligands specifically designed to activate the diabetogenic CD4+ T cell clone BDC2.5, which recognizes the I-Ag7 MHC class II molecule [1]. Variants such as 1040-31, 1040-51, and 1040-63 are critical tools in Type 1 Diabetes (T1D) research using the Non-Obese Diabetic (NOD) mouse model, enabling precise study of T cell activation, tolerance, and immunotherapy . These peptides mimic a natural epitope from the pancreatic β-cell protein chromogranin A, providing a defined, potent stimulus for a key pathogenic T cell population .

T Cell Target

Selective activation of diabetogenic BDC2.5 CD4+ T cell clone

Model System

Designed for T1D research in the NOD mouse model

Epitope Source

Mimics chromogranin A epitope for tolerance and immunotherapy studies

• [1] PubMed Abstract. Selective immunotargeting of diabetogenic CD4 T cells by genetically redirected T cells. 2015. View Source

Why Substituting BDC2.5 Mimotope Variants Is a Procurement Risk for T1D Studies

Generic substitution among BDC2.5 mimotope variants (e.g., 1040-31, 1040-51, 1040-63) or with other T1D-related antigens is not scientifically valid. While all variants are recognized by the BDC2.5 T cell receptor (TCR), they exhibit quantifiable differences in agonistic potency, with the 1040-31 variant demonstrating an EC50 of 4 nM, orders of magnitude more potent than natural GAD65 epitopes (EC50 > 100 μM) [1]. Furthermore, their distinct sequences (e.g., YVRPLWVRME for 1040-31 vs. AHHPIWARMDA for a related mimotope ) lead to variations in MHC class II binding registers and downstream T cell functional outcomes, impacting the validity and reproducibility of experimental data [2].

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Variant potency differences (e.g., 1040-31 vs 1040-51) may shift T cell activation outcomes.

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Natural epitopes like GAD65 exhibit minimal activity; functional comparability cannot be assumed.

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Sequence variations alter MHC binding register and downstream T cell function.

• [1] ScienceDirect. GAD-about BDC2.5: Peptides that stimulate BDC2.5 T cells and inhibit IDDM. 2003. View Source
• [2] PubMed Central. Selective immunotargeting of diabetogenic CD4 T cells by genetically redirected T cells. 2015. View Source

Quantitative Performance Benchmarks: BDC2.5 Mimotope vs. Analogs

Potency: BDC2.5 Mimotope (1040-31) Exhibits >25,000-Fold Higher Agonist Activity than a Natural GAD65 Epitope

The BDC2.5 mimotope 1040-31 is a powerful agonist with an EC50 of 4 nM for stimulating the BDC2.5 T cell clone [1]. In stark contrast, a 12-mer peptide derived from the natural autoantigen Glutamic Acid Decarboxylase 65 (GAD65), while structurally similar, exhibits only minimal activity with an EC50 greater than 100 μM [2]. This constitutes a greater than 25,000-fold difference in functional potency, highlighting the engineered efficacy of the mimotope.

Agonist Potency

Head-to-head

BDC2.5 1040-31 EC50 = 4 nM
GAD65 12-mer EC50 > 100 μM
Fold difference > 25,000

Reported functional potency context for T cell stimulation assays.

Proliferation assay; data support mimotope selection for sensitive readouts.

Evidence Dimension	Agonist potency (EC50) for T cell stimulation
Target Compound Data	EC50 = 4 nM (BDC2.5 mimotope 1040-31)
Comparator Or Baseline	EC50 > 100 μM (GAD65 12-mer peptide fragment)
Quantified Difference	> 25,000-fold higher potency
Conditions	In vitro stimulation of BDC2.5 T cell hybridomas in a proliferation assay.

Why This Matters

This data justifies procurement of a specific mimotope variant for sensitive assays requiring maximal T cell activation at low concentrations, whereas natural epitopes are functionally inert in the same context.

• [1] ScienceDirect. GAD-about BDC2.5: Peptides that stimulate BDC2.5 T cells and inhibit IDDM. 2003. View Source
• [2] ScienceDirect. Identification of MHC Class II-Restricted Peptide Ligands... 2003. View Source

In Vivo T Cell Activation: Mimotope Liposomes Elicit Quantifiable Proliferation and Treg Expansion

Liposomal encapsulation of BDC2.5 mimotope (BDC2.5mim) plus calcitriol (D3) induces measurable in vivo T cell responses. Following adoptive transfer of CD90.1+ BDC2.5 transgenic T cells into NOD mice, a single i.v. injection of BDC2.5mim/D3 liposomes resulted in a significantly higher proportion of Foxp3+ regulatory T cells (Tregs) in the spleen (~4.5%) and pancreatic lymph nodes (pLN, ~9%) compared to liposomes containing BDC2.5mim alone (spleen: ~2.5%, pLN: ~5.5%) [1]. Both formulations drove proliferation of transferred T cells compared to PBS control.

In Vivo Treg Induction

Head-to-head

BDC2.5mim + D3 liposomes: spleen ~4.5%, pLN ~9% Foxp3+
BDC2.5mim alone: spleen ~2.5%, pLN ~5.5%

Model-response context for Treg conversion; formulation-dependent outcome.

NOD mouse, adoptive transfer, single i.v. dose; ~80% spleen increase reported.

Evidence Dimension	Induction of Foxp3+ Treg cells in vivo
Target Compound Data	Spleen: ~4.5% Foxp3+; pLN: ~9% Foxp3+ (BDC2.5mim + D3 liposomes)
Comparator Or Baseline	Spleen: ~2.5% Foxp3+; pLN: ~5.5% Foxp3+ (BDC2.5mim liposomes alone)
Quantified Difference	~80% increase in spleen, ~64% increase in pLN
Conditions	NOD mice receiving 10^6 CD90.1+ BDC2.5 transgenic T cells, analyzed 11 days after a single i.v. liposome dose.

Why This Matters

This demonstrates that the mimotope's formulation can be optimized for specific immunological outcomes (e.g., Treg induction for tolerance), which is a key selection criterion for therapeutic research applications.

• [1] PubMed Central. BDC2.5 T cell activation using liposomes is MHC class II-dependent... 2022. View Source

TCR Specificity: BDC2.5 Mimotope 1040-31 Activates BDC2.5 TCR Tg+ T Cells but Not a Control Peptide

In a genetic targeting system, B3Z transfectants expressing the I-Ag7 MHC class II molecule loaded with the 1040-31 mimotope were robustly activated by a BDC2.5 T-cell hybridoma, whereas transfectants expressing a control hen egg lysozyme (HEL) peptide induced no activation [1]. This confirms the strict TCR specificity of the 1040-31 variant, a critical feature for ensuring experimental selectivity.

TCR Specificity

Head-to-head

1040-31 / I-Ag7 complex activates BDC2.5 hybridoma
HEL / I-Ag7 control yields no activation

Supports strict peptide-TCR specificity in cellular assays.

IL-2 readout; no off-target signal detected.

Evidence Dimension	T cell hybridoma activation (IL-2 production)
Target Compound Data	Positive activation (BDC2.5 mimotope 1040-31 presented by I-Ag7)
Comparator Or Baseline	No activation (Control HEL peptide presented by I-Ag7)
Quantified Difference	Qualitative positive vs. negative signal
Conditions	In vitro co-culture of BDC2.5 T-cell hybridoma with B3Z transfectants expressing I-Ag7 loaded with the indicated peptide.

Why This Matters

This specificity data is essential for experimental designs requiring precise targeting of the BDC2.5 T cell clonotype, avoiding off-target activation that could confound results.

• [1] PubMed Central. Selective immunotargeting of diabetogenic CD4 T cells by genetically redirected T cells. 2015. View Source

Functional Antagonism: BDC2.5 TscFv Specifically Attenuates Mimotope-Induced T Cell Proliferation

A recombinant BDC2.5-derived T cell single-chain variable fragment (TscFv) was tested for its ability to block T cell activation. When BDC2.5 TCR transgenic T cells were stimulated with the BDC2.5 mimotope RTRPLWVRME (3 µg/ml), the addition of 10 µg/ml of BDC2.5 TscFv attenuated the proliferative response. In contrast, a control TscFv (S9/P2) showed no such antagonistic effect [1]. This establishes a functional, ligand-specific interaction that can be modulated.

Antagonist Blockade

Head-to-head

BDC2.5 TscFv reduces mimotope-induced proliferation
S9/P2 control TscFv shows no reduction

Supports antagonist screening models for TCR signaling.

3 µg/ml mimotope, 10 µg/ml TscFv in splenocyte culture.

Evidence Dimension	Attenuation of T cell proliferation
Target Compound Data	Reduced proliferation (BDC2.5 mimotope + BDC2.5 TscFv)
Comparator Or Baseline	No reduction (BDC2.5 mimotope + S9/P2 control TscFv)
Quantified Difference	Qualitative difference in inhibition
Conditions	In vitro stimulation of BDC2.5 TCR tg splenocytes with 3 µg/ml mimotope RTRPLWVRME and 10 µg/ml TscFv.

Why This Matters

This evidence supports the mimotope's utility in drug discovery screens for antagonists of the BDC2.5 TCR, a tool not provided by natural, low-affinity antigens.

• [1] PubMed Central. BDC2.5 TscFv, an idiotype structurally different from D9 and S9/P2. View Source

Vaccine Formulation: Nanoparticle Delivery of BDC2.5 Mimotope 1040-31 Yields Defined Antigen Load

Poly(lactide-co-glycolide) (PLG) nanoparticles loaded with the BDC2.5 mimotope 1040-31 (PLG(P31)) were characterized with a defined antigen load of 2.1 µg/mg [1]. This is a distinct and quantifiable formulation parameter that enables reproducible dosing in experimental immunotherapy protocols, compared to other peptides like MOG 35-55 (antigen load 5.3 µg/mg) loaded on the same nanoparticle platform.

Antigen Load

Cross-study

PLG(P31) nanoparticle load: 2.1 µg/mg
MOG 35-55 comparator: 5.3 µg/mg

Formulation benchmark for nanoparticle dosing strategies.

CBQCA assay; about 40% of comparator peptide mass per mg NP.

Evidence Dimension	Antigen loading capacity on PLG nanoparticles
Target Compound Data	2.1 µg/mg (BDC-2.5 mimetope 1040-31, PLG(P31))
Comparator Or Baseline	5.3 µg/mg (MOG 35-55 peptide, PLG(MO35))
Quantified Difference	BDC2.5 mimotope loads at ~40% of the comparator peptide mass per mg nanoparticle.
Conditions	Nanoparticle formulation and antigen quantification by CBQCA assay.

Why This Matters

For researchers developing nanoparticle-based immunotherapies, this data provides a benchmark for achievable antigen loading, which directly impacts dosing strategies and overall manufacturing feasibility.

• [1] PubMed Central. Nanoparticle characteristics table. 2021. View Source

Validated Applications for BDC2.5 Mimotope Peptides in R&D and Procurement

High-Throughput Screening for TCR Antagonists in Type 1 Diabetes

The exceptionally high potency of BDC2.5 mimotope 1040-31 (EC50 = 4 nM) enables its use in robust, miniaturized high-throughput screening (HTS) assays designed to identify small molecules or biologics that block the BDC2.5 TCR-peptide-MHC interaction. This is impossible with natural, low-potency epitopes like GAD65 (EC50 > 100 µM) which cannot generate a sufficient assay window [1].

In Vivo Induction and Tracking of Antigen-Specific Regulatory T Cells (Tregs)

Researchers aiming to induce immune tolerance can leverage the BDC2.5 mimotope's ability to convert naive T cells into Foxp3+ Tregs in vivo when delivered via DEC-205-targeted DCs or specialized liposomal formulations [2]. The quantifiable expansion of this specific Treg population (up to ~9% in pancreatic lymph nodes) makes it a premier tool for preclinical studies on T1D immunotherapies [3].

Development and Quality Control of MHC Class II Tetramer Reagents

Given its well-defined and specific interaction with the I-Ag7 MHC molecule and the BDC2.5 TCR, the BDC2.5 mimotope is the gold-standard ligand for producing and validating I-Ag7 tetramers. These reagents are essential for directly visualizing and quantifying the frequency of autoreactive BDC2.5-like T cells in the NOD mouse model by flow cytometry [4].

Application

Selection Property

Validation Focus

TCR Antagonist Screening

Agonist potency for assay window

TCR-peptide-MHC blockade assay validation

In Vivo Treg Induction Studies

In vivo T cell conversion capacity

Foxp3+ Treg expansion in NOD model

MHC Tetramer Reagent QC

Defined peptide-MHC binding

Tetramer staining specificity and frequency enumeration

• [1] ScienceDirect. GAD-about BDC2.5: Peptides that stimulate BDC2.5 T cells and inhibit IDDM. 2003. View Source
• [2] PubMed Central. Dendritic Cell-Targeted Pancreatic β-Cell Antigen Leads to Conversion... 2010. View Source
• [3] PubMed Central. BDC2.5 T cell activation using liposomes is MHC class II-dependent... 2022. View Source
• [4] PubMed Central. Figure 1: Tetramer technology used to enumerate a diabetogenic CD4+ T cell clonotype. View Source